3-(4-methyl-1H-pyrazol-1-yl)propanehydrazide
Description
“3-(4-methyl-1H-pyrazol-1-yl)propanehydrazide” is a chemical compound with the molecular formula C7H12N4O . It is a derivative of pyrazole, a class of organic compounds characterized by a 5-membered aromatic ring of three carbon atoms and two adjacent nitrogen atoms .
Molecular Structure Analysis
The molecular structure of “3-(4-methyl-1H-pyrazol-1-yl)propanehydrazide” consists of a pyrazole ring attached to a propanehydrazide group . The pyrazole ring contains a methyl group at the 4-position .Scientific Research Applications
Pyrazole Derivatives in Medicinal Chemistry
Pyrazoles, including structures similar to 3-(4-methyl-1H-pyrazol-1-yl)propanehydrazide, are critical in medicinal chemistry due to their wide spectrum of biological activities. The synthetic approaches for methyl-substituted pyrazoles and their medical significances have been extensively reviewed, highlighting their potency as medicinal scaffolds exhibiting a broad range of biological activities (Sharma et al., 2021).
Catalytic Applications
Research into catalysis, particularly for glycerol hydrogenolysis to 1,3-propanediol, has explored the use of heterogeneous catalysts, with the process variables and the influence of active acid and metallic phases on the activity and selectivity being critical factors. This work indicates the potential application of pyrazole derivatives in optimizing catalyst design for more efficient and cost-effective industrial processes (Ruy et al., 2020).
Neurodegenerative Disorders
Pyrazoline-containing compounds, closely related to pyrazole derivatives, have shown significant potential in treating neurodegenerative diseases. Their neuroprotective properties against diseases such as Alzheimer's and Parkinson's demonstrate the versatility and importance of pyrazoline and pyrazole scaffolds in developing new therapeutic agents for neurodegenerative disorders (Ahsan et al., 2022).
Anti-Inflammatory and Antiviral Drug Design
Pyrazole scaffolds have been central to anti-inflammatory and antiviral drug design, showcasing their broad-spectrum biological and pharmacological applications. The versatility of pyrazole compounds, including their effectiveness against various viral and inflammatory targets, underscores their significance in pharmaceutical research and drug development (Karati et al., 2022).
properties
IUPAC Name |
3-(4-methylpyrazol-1-yl)propanehydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4O/c1-6-4-9-11(5-6)3-2-7(12)10-8/h4-5H,2-3,8H2,1H3,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVSUTTBCURSYRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(N=C1)CCC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801241768 |
Source
|
| Record name | 4-Methyl-1H-pyrazole-1-propanoic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801241768 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-methyl-1H-pyrazol-1-yl)propanehydrazide | |
CAS RN |
512809-34-6 |
Source
|
| Record name | 4-Methyl-1H-pyrazole-1-propanoic acid hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=512809-34-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Methyl-1H-pyrazole-1-propanoic acid hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801241768 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]morpholine](/img/structure/B1307813.png)
